Cas no 63111-29-5 (1-(4-Methoxybenzyl)-2,3-dihydroimidazo1,2-apyridin-1-ium Chloride)

• Product Name: 1-(4-Methoxybenzyl)-2,3-dihydroimidazo1,2-apyridin-1-ium Chloride
• CAS No: 63111-29-5
• MF: C₁₅H₁₇ClN₂O
• MW: 276.761282682419
• CID: 1061538
• PubChem ID: 20395512
• Update Time: 2025-04-20

1-(4-Methoxybenzyl)-2,3-dihydroimidazo1,2-apyridin-1-ium Chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-2,3-dihydroimidazo[1,2-a]pyridin-1-ium Chloride
• 1-(4-Methoxybenzyl)-
• 1-(4-METHOXYBENZYL)-2,3-DIHYDRO-IMIDAZO[1,2-A]PYRIDIN-1-IUM
• 2,3-Dihydro-1-[(4-Methoxyphenyl)Methyl]-1H-iMidazo[1,2-a]pyridin-4-iuM Chloride
• DB-249893
• 1-[(4-Methoxyphenyl)methyl]-2,3-dihydro-1H-imidazo[1,2-a]pyridin-4-ium chloride
• 1-[(4-methoxyphenyl)methyl]-2,3-dihydroimidazo[1,2-a]pyridin-4-ium;chloride
• 63111-29-5
• 2,3-Dihydro-1-[(4-methoxyphenyl)methyl]-1H-imidazo[1,2-a]pyridin-4-ium Chloride;
• 1-[(4-methoxyphenyl)methyl]-1H,2H,3H-4
• E?-imidazo[1,2-a]pyridin-4-ylium chloride
• DTXSID70606710
• 1-(4-Methoxybenzyl)-2,3-dihydroimidazo1,2-apyridin-1-ium Chloride

• Inchi： 1S/C15H17N2O.ClH/c1-18-14-7-5-13(6-8-14)12-17-11-10-16-9-3-2-4-15(16)17;/h2-9H,10-12H2,1H3;1H/q+1;/p-1
• InChI Key： CKINGDYVXQWYPG-UHFFFAOYSA-M
• SMILES： [Cl-].O(C)C1C=CC(=CC=1)CN1C2C=CC=C[N+]=2CC1

Computed Properties

• Exact Mass: 276.1029409g/mol
• Monoisotopic Mass: 276.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines